Cas no 2171726-71-7 (2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}pent-4-ynoic acid)
2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}pent-4-ynoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}pent-4-ynoic acid
- 2171726-71-7
- 2-{[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]formamido}pent-4-ynoic acid
- EN300-1502064
-
- Inchi: 1S/C26H21N3O5/c1-2-8-22(25(31)32)28-24(30)21-13-7-14-23(27-21)29-26(33)34-15-20-18-11-5-3-9-16(18)17-10-4-6-12-19(17)20/h1,3-7,9-14,20,22H,8,15H2,(H,28,30)(H,31,32)(H,27,29,33)
- InChI Key: VPSBYBQGDRIQLR-UHFFFAOYSA-N
- SMILES: O(C(NC1C=CC=C(C(NC(C(=O)O)CC#C)=O)N=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 455.14812078g/mol
- Monoisotopic Mass: 455.14812078g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 34
- Rotatable Bond Count: 8
- Complexity: 786
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 118Ų
2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}pent-4-ynoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1502064-1.0g |
2-{[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]formamido}pent-4-ynoic acid |
2171726-71-7 | 1g |
$0.0 | 2023-06-05 | ||
| Enamine | EN300-1502064-50mg |
2-{[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]formamido}pent-4-ynoic acid |
2171726-71-7 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1502064-100mg |
2-{[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]formamido}pent-4-ynoic acid |
2171726-71-7 | 100mg |
$2963.0 | 2023-09-27 | ||
| Enamine | EN300-1502064-250mg |
2-{[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]formamido}pent-4-ynoic acid |
2171726-71-7 | 250mg |
$3099.0 | 2023-09-27 | ||
| Enamine | EN300-1502064-500mg |
2-{[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]formamido}pent-4-ynoic acid |
2171726-71-7 | 500mg |
$3233.0 | 2023-09-27 | ||
| Enamine | EN300-1502064-1000mg |
2-{[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]formamido}pent-4-ynoic acid |
2171726-71-7 | 1000mg |
$3368.0 | 2023-09-27 | ||
| Enamine | EN300-1502064-2500mg |
2-{[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]formamido}pent-4-ynoic acid |
2171726-71-7 | 2500mg |
$6602.0 | 2023-09-27 | ||
| Enamine | EN300-1502064-5000mg |
2-{[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]formamido}pent-4-ynoic acid |
2171726-71-7 | 5000mg |
$9769.0 | 2023-09-27 | ||
| Enamine | EN300-1502064-10000mg |
2-{[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]formamido}pent-4-ynoic acid |
2171726-71-7 | 10000mg |
$14487.0 | 2023-09-27 |
2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}pent-4-ynoic acid Related Literature
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
Additional information on 2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}pent-4-ynoic acid
Recent Advances in the Study of 2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}pent-4-ynoic acid (CAS: 2171726-71-7)
The compound 2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}pent-4-ynoic acid (CAS: 2171726-71-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential therapeutic uses.
Recent studies have highlighted the role of this compound as a versatile building block in peptide synthesis and bioconjugation. The presence of both a fluorenylmethoxycarbonyl (Fmoc) protecting group and a terminal alkyne moiety makes it particularly useful for click chemistry applications, enabling the efficient formation of stable triazole linkages with azide-containing molecules. This property has been exploited in the development of novel drug delivery systems and targeted therapeutics.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's efficacy as a linker in antibody-drug conjugates (ADCs). The alkyne group facilitated site-specific conjugation to azide-functionalized antibodies, resulting in ADCs with improved stability and pharmacokinetic profiles. The study reported a significant enhancement in tumor-targeting efficiency and reduced off-target effects compared to traditional conjugation methods.
Another important application of 2171726-71-7 has been in the field of proteomics. A recent Nature Chemical Biology paper described its use as a chemical probe for studying protein-protein interactions. The compound's ability to selectively modify lysine residues in proteins has enabled researchers to map interaction networks with unprecedented precision, opening new avenues for understanding disease mechanisms and identifying novel drug targets.
From a synthetic chemistry perspective, several improvements have been made to the production process of 2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}pent-4-ynoic acid. A 2024 publication in Organic Process Research & Development reported a scalable, high-yield synthesis route that reduces production costs while maintaining excellent purity standards. This advancement is particularly significant for industrial applications where large quantities of the compound are required.
Looking forward, researchers are exploring the potential of this compound in emerging areas such as targeted protein degradation and covalent inhibitor design. Preliminary results from ongoing studies suggest that its unique chemical properties may enable the development of novel PROTACs (Proteolysis Targeting Chimeras) and other bifunctional molecules. These applications could revolutionize treatment strategies for challenging diseases such as cancer and neurodegenerative disorders.
In conclusion, 2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}pent-4-ynoic acid (2171726-71-7) represents a valuable tool in modern chemical biology research with diverse applications across multiple therapeutic areas. Its continued study promises to yield important insights and innovations in drug discovery and development.
2171726-71-7 (2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}pent-4-ynoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)